Cas no 2716849-55-5 (trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2716849-55-5
• MF: C₆H₁₂ClNO₂
• MW: 165.62
• MDL: MFCD34169171
• CID: 5088605
• Update Time: 2025-07-18

trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD34169171
• Inchi： 1S/C6H11NO2.ClH/c1-4-5(6(8)9)2-3-7-4;/h4-5,7H,2-3H2,1H3,(H,8,9);1H/t4-,5+;/m1./s1
• InChI Key： PRMWNOXWBQBPRP-JBUOLDKXSA-N
• SMILES： [C@H]1(C)NCC[C@@H]1C(O)=O.Cl

Additional information on trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride

Introduction to trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2716849-55-5)

trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2716849-55-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine family, which is well-known for its diverse biological activities and applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structure of trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride consists of a pyrrolidine ring substituted with a methyl group at the 2-position and a carboxylic acid group at the 3-position, with the carboxylate group being protonated to form the hydrochloride salt. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, which have been exploited in various synthetic pathways and biological assays.

In recent years, there has been growing interest in the pharmacological potential of pyrrolidine derivatives due to their ability to interact with biological targets in complex ways. trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways, suggesting that it may have therapeutic implications in conditions related to metabolic disorders.

One of the most compelling areas of research involving trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride is its application as a building block in the synthesis of more complex molecules. The pyrrolidine core is a common motif in many bioactive compounds, and modifications at different positions on this ring can lead to significant changes in biological activity. The availability of this compound as a commercially viable intermediate has facilitated numerous synthetic endeavors aimed at developing novel pharmacophores.

The hydrochloride form of this compound enhances its solubility in aqueous solutions, which is particularly advantageous for pharmaceutical applications where bioavailability and formulation are critical factors. This solubility profile has made it a preferred choice for use in drug formulations that require precise dosing and efficient delivery systems.

Recent studies have also explored the role of trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride in medicinal chemistry by examining its derivatives. By modifying the substituents on the pyrrolidine ring, researchers have been able to generate a library of compounds with varying biological activities. These derivatives have shown promise in preclinical models for treating conditions such as inflammation, pain, and neurodegenerative diseases.

The synthesis of trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride involves multi-step organic reactions that highlight the compound's versatility as a synthetic intermediate. The process typically begins with the functionalization of a pyrrolidine precursor, followed by carboxylation at the 3-position and subsequent salt formation. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce larger quantities of this compound for research and industrial purposes.

The pharmacokinetic properties of trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride are also subjects of interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. These studies are crucial for optimizing drug design and ensuring that compounds reach their intended targets effectively.

In conclusion, trans-2-Methyl-pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2716849-55-5) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.